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Compound of Interest

Compound Name: Erbium(III) iodide

CAS No.: 13813-42-8

Cat. No.: B085353

Get Quote

Executive Summary & Material Intelligence
Welcome to the Technical Support Center. You are likely accessing this guide because you

have encountered degradation in your Erbium(III) Iodide stocks or are preparing for a critical

synthesis campaign.

The Challenge: Erbium(III) Iodide (

) is a lanthanide halide with extreme hygroscopicity. Unlike stable oxides,

does not just "get wet"; it undergoes irreversible hydrolysis upon contact with moisture (ppm
levels), converting to Erbium Oxyiodide (

) and releasing corrosive Hydrogen Iodide (

) gas.

Visual Integrity Check: Before proceeding, verify the state of your material:

Pink / Violet: Anhydrous, high purity. (Proceed to Sealing)
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White / Pale Yellow: Surface hydration or oxidation. (Requires Re-sublimation)

Dark Brown / Black: Free iodine presence or severe decomposition. (Discard or Reprocess)

Core Protocol: Vacuum Sealing Techniques
This protocol is designed to achieve a shelf-life of >5 years. It replaces standard Schlenk

storage, which often fails due to grease creep or O-ring permeation over months.

Phase A: Ampoule Selection & Preparation
Why this matters: Borosilicate glass (Pyrex) softens at temperatures too low for effective

outgassing of silica surfaces. We strictly recommend Quartz (Fused Silica) for long-term

stability.

Feature
Borosilicate
(Pyrex)

Quartz (Fused
Silica)

Recommendation

Softening Point ~820°C ~1680°C
Quartz (Allows higher

bake-out temps)

Thermal Shock Moderate Excellent
Quartz (Resists flame

sealing stress)

Permeability Low Ultra-Low
Quartz (Best for >1

year storage)

Protocol:

Acid Wash: Soak quartz ampoules in Aqua Regia (3:1 HCl:HNO3) for 12 hours to remove

trace metals.

Rinse & Dry: Rinse with 18 MΩ deionized water; oven dry at 120°C.

Flame Bake-Out: Connect empty ampoule to high vacuum (

Torr). Flame the entire tube (cherry red heat) to desorb surface water. Allow to cool under
vacuum.
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Phase B: Inert Loading (Glovebox)
Environment: Argon or Nitrogen atmosphere (

ppm

,

ppm

).

Transfer dried ampoules into the glovebox antechamber.

Load

into the ampoule.

Tip: Use a long-stem funnel to prevent powder from sticking to the sealing zone (upper

neck). Powder in the seal zone causes cracking during flame sealing.

The Adapter: Attach a vacuum stopcock adapter (e.g., Rotoflo or high-vacuum PTFE valve)

to the ampoule inside the glovebox. Close the valve.

Phase C: The Vacuum Line & Cryogenic Trap
Critical Warning: Iodine vapor destroys rotary vane pump oil. You must use a Liquid Nitrogen (

) cold trap.

Transfer: Move the sealed assembly to your vacuum manifold.

Connect & Purge: Attach to the manifold. Evacuate the hose up to the adapter valve.

Open: Slowly open the ampoule valve.

The Heat Sink: Submerge the bottom of the ampoule (containing the

) in a water bath or wrap in wet quartz wool.

Reasoning: This prevents the heat of the torch from subliming the
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during the seal.

Evacuate: Pump down to

Torr. Allow 30–60 minutes for dynamic pumping to remove any gas adsorbed during transfer.

Phase D: Flame Sealing
Equipment: Oxy-Hydrogen or Oxy-Propane torch.

Constriction: If your ampoule does not have a pre-formed constriction, gently heat the neck

(approx. 10cm above sample) to narrow the diameter while under vacuum.

The Seal: Apply a sharp, hot flame to the constriction. The vacuum will pull the glass inward.

Twist & Pull: As the glass collapses, twist the ampoule slightly and pull down to detach.

Anneal: Immediately fan the flame (lower temp) over the tip to anneal the silica and remove

thermal stress.

Visualization: The Sealing Workflow
The following diagram illustrates the critical path and decision points for the sealing process.
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Figure 1: Step-by-step workflow for vacuum sealing ErI3, emphasizing the protection of the

vacuum pump and the sample integrity.

Troubleshooting & FAQs
Q1: The material turned white/yellow immediately after sealing. What happened? Diagnosis:

Vacuum leak or "Virtual Leak."

Cause: If the ampoule was not baked out properly (Phase A), moisture desorbed from the

glass walls once the vacuum was applied. Alternatively, the flame seal was pinholed.

Fix: If the color change is surface-level, you can attempt to sublime the material to a clean

zone of the tube (heating the bottom to 800°C, keeping the top cool) and reseal the clean

end. If the whole bulk is yellow, re-synthesis is required.

Q2: My vacuum pump oil turned purple. Is this a problem? Diagnosis: Iodine contamination.

Cause:

or free iodine sublimed into the pump. This happens if you skip the

trap or if the sample was warm during evacuation.

Fix:Stop immediately. Iodine degrades pump oil and corrodes internal metal vanes. Change

the oil immediately. Flush the pump. Ensure your cold trap is active before opening the

ampoule to the line.

Q3: Can I use a standard Schlenk line instead of a dedicated sealing station? Answer: Yes, but

with caveats.

Standard Schlenk lines often only reach

Torr. For >1 year storage, we recommend a diffusion pump or turbomolecular pump to reach

Torr.

Ensure your Schlenk line has a dedicated trap to catch halogens.
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Q4: The quartz tube cracked during cooling. Why? Diagnosis: Thermal stress coefficient

mismatch.

Cause: Likely caused by

powder adhering to the wall at the seal point. When the quartz melts, it fuses with the salt.
Upon cooling, the salt contracts differently than the quartz, shattering the glass.

Fix: Use a long-stem funnel during loading to keep the neck clean. Tap the ampoule gently to

settle all powder before connecting to the vacuum.

Degradation Pathway Visualization
Understanding how the failure occurs helps in prevention.
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Figure 2: Chemical degradation pathway of Erbium(III) Iodide upon moisture exposure.
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For further assistance, please contact the Materials Preservation Unit at .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. CAS 13813-42-8: Erbium iodide (ErI3) | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Technical Support Center: Long-Term Storage of
Erbium(III) Iodide (ErI3)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085353/docs#technical-support-center-long-term-
storage-of-erbium-iii-iodide-eri3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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